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Compound of Interest

Compound Name: SHP2 inhibitor LY6

Cat. No.: B11934237

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide to measuring the half-maximal
inhibitory concentration (IC50) of LY6, a potent and selective allosteric inhibitor of the Src
homology region 2 domain-containing protein tyrosine phosphatase 2 (SHP2). The provided
protocols are intended for researchers in academic and industrial settings engaged in drug
discovery and development.

SHP2 is a non-receptor protein tyrosine phosphatase that plays a critical role in various cellular
signaling pathways, making it a key target in oncology.[1][2][3] LY6 has been identified as an
inhibitor that stabilizes the autoinhibited conformation of SHP2.[4][5] Accurate determination of
its IC50 in enzymatic assays is crucial for characterizing its potency and selectivity.

Data Presentation: Potency and Selectivity of LY6

The inhibitory activity of LY6 against SHP2 and the highly related SHP1 phosphatase is
summarized below. This data highlights the selectivity of LY6 for SHP2.
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Selectivity (over

Enzyme Inhibitor IC50 (uM) SHP1)
SHP2 LY6 9.8[4][6][7] ~7.4-fold
SHP1 LY6 72.7[5]

SHP2 (E76K mutant)  LY6 7.67[5]

Signaling Pathway of SHP2

SHP2 is a crucial downstream signaling molecule for multiple receptor tyrosine kinases (RTKs).
[8] Upon ligand binding and autophosphorylation of the RTK, SHP2 is recruited to the receptor
complex via its SH2 domains. This leads to the activation of the Ras/MAPK, PI3K/AKT, and
JAK/STAT signaling pathways, which are critical for cell proliferation, differentiation, and

survival.[2][9]
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1. Reagent Preparation
(Enzyme, Inhibitor, Substrate, Buffer)

2. Serial Dilution of LY6 Raw_FIuorescence_ i
(Time vs. Intensity)

3. Assay Plate Setup

(Enzyme + Inhibitor Incubation) Calculate Initial Reaction Velocity (Slope)

4. Reaction Initiation Normalize Data
(Addition of Substrate) (% Inhibition vs. [LY6])

5. Signal Measurement
(e.g., Fluorescence)

Non-linear Regression
(Sigmoidal Dose-Response Curve)

6. Data Analysis
(IC50 Calculation)

Determine IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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